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Compound of Interest

Compound Name:
(R)-2-(Tetrahydrofuran-3-YL)acetic

acid

CAS No.: 146255-25-6

Cat. No.: B1317526

Get Quote

The tetrahydrofuran (THF) ring is a prevalent structural motif in a vast number of natural

products and biologically active compounds, including marine polyketides and macrolides.[1][2]

The specific stereochemistry of substituted THF rings is often critical for their pharmacological

activity, making the synthesis of enantiomerically pure derivatives a key focus in medicinal

chemistry.[3] (R)-2-(Tetrahydrofuran-3-YL)acetic acid, with its defined stereocenter and

bifunctional nature (a carboxylic acid and a cyclic ether), serves as a crucial intermediate in the

synthesis of complex, biologically active molecules.[4]

Molecular Structure and Physicochemical
Properties
(R)-2-(Tetrahydrofuran-3-YL)acetic acid is a chiral organic compound featuring a five-

membered saturated cyclic ether (tetrahydrofuran) linked to an acetic acid moiety at the 3-

position.[4] The "(R)" designation specifies the stereochemistry at the chiral center on the

tetrahydrofuran ring.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1317526?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC8880653/
https://www.researchgate.net/figure/Tetrahydrofuran-THF-containing-natural-products-and-biological-activities_fig4_336712034
https://pdf.benchchem.com/1296/Enantioselective_Synthesis_of_2_Tetrahydrofuran_2_yl_acetic_acid_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1317526?utm_src=pdf-body
https://www.smolecule.com/products/s734310
https://www.benchchem.com/product/b1317526?utm_src=pdf-body
https://www.smolecule.com/products/s734310
https://www.smolecule.com/products/s734310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers and Properties
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The presence of the carboxylic acid group allows for intermolecular hydrogen bonding,

contributing to its relatively high predicted boiling point.[4] As a chiral molecule, it exhibits

optical activity.[4]

Synthesis of (R)-2-(Tetrahydrofuran-3-YL)acetic acid
The enantioselective synthesis of this compound is of significant interest to ensure the

stereochemical purity of the final active pharmaceutical ingredients. Asymmetric synthesis

strategies are the most direct routes to obtain the enantiopure form.[4] A common and effective

method involves the asymmetric hydrogenation of a precursor.[4]

General Synthetic Workflow
A plausible synthetic route involves the hydrogenation of (4,5-dihydro-3(2H)-furylidene)acetic

acid using a chiral catalyst or, more commonly, a standard catalyst followed by chiral resolution.

[4]
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Caption: General workflow for the synthesis of (R)-2-(Tetrahydrofuran-3-YL)acetic acid.

Detailed Experimental Protocol (Illustrative)
The following is an illustrative protocol for the synthesis via hydrogenation, based on general

procedures for similar transformations.[4]

Materials:

(4,5-dihydro-3(2H)-furylidene)acetic acid

Palladium on carbon (10 wt. %)

Methanol (reagent grade)

Hydrogen gas

Pressurized hydrogenation vessel

Procedure:

In a suitable pressure vessel, dissolve (4,5-dihydro-3(2H)-furylidene)acetic acid in methanol.

Carefully add 10 wt. % palladium on carbon to the solution. The amount of catalyst is

typically 1-5 mol% relative to the substrate.
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Seal the vessel and purge with an inert gas, such as nitrogen or argon, before introducing

hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the reaction progress by techniques such as TLC or ¹H NMR by taking aliquots at

regular intervals.

Once the reaction is complete (disappearance of the starting material), carefully vent the

hydrogen gas and purge the vessel with an inert gas.

Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

Wash the filter cake with methanol to ensure complete recovery of the product.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as column chromatography on silica gel,

to obtain pure (R)-2-(tetrahydrofuran-3-YL)acetic acid.

Note: For an enantioselective synthesis, a chiral catalyst system would be employed in the

hydrogenation step.

Analytical Characterization
Thorough analytical characterization is essential to confirm the structure and purity of the

synthesized (R)-2-(tetrahydrofuran-3-YL)acetic acid.

Spectroscopic Data (Predicted)
While experimentally obtained spectra for this specific compound are not readily available in

public databases, the expected spectroscopic data can be predicted based on its structure and

data from analogous compounds.[5]
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Caption: Workflow for the analytical characterization of the final product.

Applications in Drug Discovery and Development
(R)-2-(tetrahydrofuran-3-YL)acetic acid is a valuable chiral building block for the synthesis of

more complex and biologically active molecules.[4] Its utility spans various therapeutic areas

due to the prevalence of the tetrahydrofuran motif in medicinal chemistry.[1][4]

Intermediate for Biologically Active Molecules
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The chiral nature of this compound makes it an attractive starting material for the development

of enantioselective drugs.[4] For instance, derivatives of (S)-(tetrahydrofuran-3-yl)hydrazine, a

related compound, are useful intermediates in the preparation of PDE9 inhibitors.[6] The

synthesis of various substituted 3-amino-tetrahydrofuran-3-carboxylic acid amides, which have

shown potential in the prevention and treatment of thrombotic diseases, also highlights the

importance of this structural class.[7]

Role as a Chiral Building Block
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Caption: The utility of (R)-2-(tetrahydrofuran-3-YL)acetic acid in API synthesis.

The carboxylic acid group can be readily converted to other functional groups such as amides

and esters, allowing for the construction of diverse molecular scaffolds. The tetrahydrofuran

ring can influence the pharmacokinetic and pharmacodynamic properties of the final drug

molecule.

Conclusion
(R)-2-(tetrahydrofuran-3-YL)acetic acid is a fundamentally important chiral building block in

modern organic synthesis and medicinal chemistry. Its well-defined stereochemistry and

versatile functional groups make it an invaluable tool for the synthesis of complex,

enantiomerically pure drug candidates. A thorough understanding of its synthesis and

characterization is crucial for its effective application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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